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Compound of Interest

Compound Name: 4-Heptylphenol

Cat. No.: B162531

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct toxicological data is available for 4-Heptylphenol. This guide
summarizes the existing information and incorporates data from structurally related and well-
studied alkylphenols, such as 4-octylphenol and 4-nonylphenol, to provide a comprehensive
overview of the potential toxicological profile. All data derived from surrogate compounds are
explicitly identified.

Executive Summary

4-Heptylphenol is an alkylphenol that, based on available data and the toxicological profiles of
related compounds, is classified as harmful if swallowed, a skin and eye irritant, and very toxic
to aquatic life with long-lasting effects.[1][2] It is recognized as an endocrine-disrupting
chemical, primarily due to its ability to interact with estrogen receptors.[1] While specific
guantitative toxicity values for 4-Heptylphenol are not extensively documented in publicly
available literature, this guide provides a detailed examination of its known properties and
infers its potential toxicological endpoints by drawing comparisons with other C4-C9
alkylphenols.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b162531?utm_src=pdf-interest
https://www.benchchem.com/product/b162531?utm_src=pdf-body
https://www.benchchem.com/product/b162531?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-n-Heptylphenol
https://wap.guidechem.com/encyclopedia/4-n-heptylphenol-dic9692.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-n-Heptylphenol
https://www.benchchem.com/product/b162531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1987-50-4 [1]
Molecular Formula C13H200 [1]
Molecular Weight 192.30 g/mol

Appearance Colorl'ess to pale yellow liquid 2]

or solid
Water Solubility 11.11 mg/L at 25°C [2]
Log P (octanol/water) 5.13 (estimated) [3]

Toxicological Data
Acute Toxicity

Specific experimental LD50 values for 4-Heptylphenol are not readily available. However, an
Acute Toxicity Estimate (ATE) for oral exposure is reported.

Endpoint Value Species Route Source

LD50 (ATE) 500 mg/kg Not specified Oral

The GHS classification of "Acute Toxicity 4 (Oral)" suggests a potential LD50 value in the range
of 300 to 2000 mg/kg.[1]

Skin and Eye Irritation

4-Heptylphenol is classified as a skin and eye irritant.[1][2]

Repeated Dose Toxicity

No specific repeated dose toxicity studies (sub-acute, sub-chronic, or chronic) for 4-
Heptylphenol were identified. For related alkylphenols, such as 4-tert-octylphenol, repeated
dose studies in rodents have identified effects on the liver, kidney, and reproductive organs.

Developmental and Reproductive Toxicity (DART)
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Direct DART studies on 4-Heptylphenol are not available. However, as an endocrine disruptor,
it is presumed to have the potential to interfere with reproductive and developmental
processes. Studies on other alkylphenols, like 4-nonylphenol and 4-tert-octylphenol, have
demonstrated adverse effects on the reproductive systems of fish and mammals.[4]

Genotoxicity and Carcinogenicity

No specific genotoxicity or carcinogenicity studies for 4-Heptylphenol were found in the
reviewed literature. There is no harmonized classification for carcinogenicity or mutagenicity for
4-heptylphenol from ECHA.[5]

Ecotoxicological Data

4-Heptylphenol is classified as very toxic to aquatic life with long-lasting effects (Aquatic Acute
1, Aquatic Chronic 1).[1] While specific LC50/EC50 values for 4-Heptylphenol are not
consistently reported, data for related alkylphenols indicate high toxicity to aquatic organisms.

Surrogate Data for Alkylphenols (4-Nonylphenol and 4-Octylphenol):[4]

Species Endpoint Value (pgl/L)
Fish Acute LC50 17 - 3,000
Invertebrates Acute EC50 20 - 3,000
Algae Acute EC50 27 - 2,500
Fish Chronic NOEC as low as 6
Invertebrates Chronic NOEC as low as 3.7

Endocrine Disruption

4-Heptylphenol is listed as an endocrine-disrupting chemical.[1] The primary mechanism of
endocrine disruption for alkylphenols is their ability to mimic the natural hormone 17(-estradiol
and bind to estrogen receptors (ERs), primarily ERa and ER[. This interaction can trigger
estrogenic responses and disrupt normal endocrine signaling. Some alkylphenols have also
been shown to exhibit anti-androgenic activity and interfere with steroidogenesis.
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Estrogenic Activity

In vitro studies on a range of alkylphenols have demonstrated their ability to bind to estrogen
receptors and induce estrogen-responsive gene expression and cell proliferation.[6] The
estrogenic potency of alkylphenols generally increases with the length of the alkyl chain up to a
certain point.

Anti-Androgenic Activity

Some studies on alkylphenols, such as 4-octylphenol and 4-nonylphenol, have indicated
potential anti-androgenic activity, where they can inhibit the action of androgens.[7][8]

Effects on Steroidogenesis

Alkylphenols have been shown to interfere with the synthesis of steroid hormones
(steroidogenesis). For example, studies on 4-tert-octylphenol have demonstrated inhibition of
testosterone production in testicular cells.[9][10]

Signaling Pathways and Mechanisms of Action
The primary signaling pathway affected by 4-Heptylphenol, as with other estrogenic
alkylphenols, is the estrogen receptor signaling pathway.

Figure 1: Estrogen Receptor Signaling Pathway for 4-Heptylphenol.

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on 4-Heptylphenol are not
publicly available. However, standardized OECD guidelines are typically followed for the
toxicological evaluation of chemicals. Below are generalized workflows based on these
guidelines that would be applicable for assessing the toxicity of 4-Heptylphenol.

Acute Oral Toxicity (Following OECD Guideline 423)
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Figure 2: Workflow for Acute Oral Toxicity Testing.

In Vitro Estrogen Receptor Transcriptional Activation
Assay (e.g., using MCF-7 cells)
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Figure 3: In Vitro Estrogen Receptor Activation Assay Workflow.
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Conclusion

4-Heptylphenol is a compound of toxicological concern due to its irritant properties, aquatic
toxicity, and, most notably, its endocrine-disrupting potential. While a significant data gap exists
for specific quantitative toxicological endpoints for 4-Heptylphenol, the available information
and data from structurally similar alkylphenols strongly suggest a risk profile that warrants
careful handling and risk management. Further research is needed to definitively characterize
the complete toxicological profile of 4-Heptylphenol, including its potential for chronic toxicity,
carcinogenicity, and specific effects on reproductive and developmental health. Researchers
and drug development professionals should consider the potential for estrogenic and other
endocrine-disrupting effects when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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